Cas no 1337881-48-7 (tert-butyl 7-methoxy-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 7-methoxy-1H-indazole-1-carboxylate
• CAS No: 1337881-48-7
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6192591
• PubChem ID: 129978848
• Update Time: 2025-06-12

tert-butyl 7-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-methoxy-1H-indazole-1-carboxylate
• tert-Butyl7-methoxy-1H-indazole-1-carboxylate
• 1337881-48-7
• EN300-12634523

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-11-9(8-14-15)6-5-7-10(11)17-4/h5-8H,1-4H3
• InChI Key： XDNSQDJUAGWBTR-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(=CC=CC=2C=N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.4Ų

Additional information on tert-butyl 7-methoxy-1H-indazole-1-carboxylate

Introduction to Tert-butyl 7-methoxy-1H-indazole-1-carboxylate (CAS No. 1337881-48-7)

Tert-butyl 7-methoxy-1H-indazole-1-carboxylate, a compound with the chemical formula C₁₄H₁₉NO₃, is a derivative of indazole featuring a tert-butyl group and a methoxy substituent. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents, while the 7-methoxy moiety contributes to its stability and reactivity. With a CAS number of 1337881-48-7, this compound has been extensively studied for its applications in drug development.

The indazole core is a heterocyclic aromatic compound that has been widely explored for its pharmacological properties. Indazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for drug design. The 1H-indazole-1-carboxylate moiety in Tert-butyl 7-methoxy-1H-indazole-1-carboxylate introduces a carboxylic acid functional group, which can be further modified to enhance binding affinity or bioavailability. This structural feature opens up numerous possibilities for derivatization and optimization in pharmaceutical applications.

In recent years, there has been growing interest in indazole derivatives as potential therapeutic agents. Studies have shown that compounds containing the indazole scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The tert-butyl 7-methoxy-1H-indazole-1-carboxylate derivative has been investigated for its potential role in modulating various signaling pathways involved in disease progression. For instance, research indicates that this compound may interfere with the activity of certain kinases and transcription factors, which are crucial in cancer cell proliferation and survival.

The methoxy group in Tert-butyl 7-methoxy-1H-indazole-1-carboxylate not only contributes to the molecule's stability but also influences its electronic properties, thereby affecting its interactions with biological targets. The methoxy group can participate in hydrogen bonding and other non-covalent interactions, which are essential for achieving high binding affinity. This feature makes the compound an attractive candidate for further development as a lead molecule in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like Tert-butyl 7-methoxy-1H-indazole-1-carboxylate with high precision. Molecular docking studies have revealed that this compound can effectively bind to specific pockets on target proteins, suggesting its potential as an inhibitor or modulator of these proteins. These computational insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

The synthesis of Tert-butyl 7-methoxy-1H-indazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the 1-position of the indazole ring is particularly challenging due to the need for regioselective functionalization. However, modern synthetic methodologies have made significant progress in addressing these challenges, allowing for more efficient and scalable production of this compound.

In conclusion, Tert-butyl 7-methoxy-1H-indazole-1-carboxylate (CAS No. 1337881-48-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the tert-butyl group, 7-methoxy moiety, and 1H-indazole-1-carboxylate core, make it an attractive scaffold for drug development. Ongoing research efforts aim to further elucidate its biological activities and optimize its pharmacological properties for therapeutic applications.